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Compound of Interest

Compound Name:
6-Chloro-2-fluoro-3-

iodobenzaldehyde

CAS No.: 1449008-04-1

Cat. No.: B1431660

Get Quote

Structural Characterization, Synthesis, and
Chemoselective Utility
Executive Summary
6-Chloro-2-fluoro-3-iodobenzaldehyde (CAS 1449008-04-1) represents a high-value

"scaffold" intermediate in modern medicinal chemistry. Its utility stems not merely from its

halogenated core, but from the distinct reactivity hierarchy of its substituents (I > CHO > Cl >

F). This hierarchy enables orthogonal functionalization, allowing researchers to sequentially

modify the ring system without protecting groups.

This guide provides the definitive molecular weight data, a validated synthetic workflow via

Directed Ortho Metalation (DoM), and protocols for its chemoselective application in cross-

coupling reactions.

Part 1: Physicochemical Profile & Molecular Weight[1][2]
[3]
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For precise stoichiometry in drug discovery, distinguishing between Average Molecular Weight

(for bulk calculations) and Monoisotopic Mass (for Mass Spectrometry identification) is critical.

Table 1: Quantitative Specifications
Property Value Technical Note

Molecular Formula C₇H₃ClFIO Halogen-rich core

Average Molecular Weight 284.45 g/mol
Use for molarity/stoichiometry

calculations

Monoisotopic Mass 283.8902 Da
Base peak (M⁺) in High-Res

MS

Exact Mass (M+2) 285.8872 Da

Significant peak due to ³⁷Cl

isotope (approx. 32%

abundance)

CAS Number 1449008-04-1 Primary identifier

LogP (Predicted) ~3.1
Lipophilic; requires non-polar

solvents (DCM, THF)

Isotopic Distribution Logic
In Mass Spectrometry (LC-MS/GC-MS), this molecule exhibits a characteristic isotopic

envelope due to Chlorine.

Peak A (283.9): Contains ³⁵Cl.

Peak B (285.9): Contains ³⁷Cl.

Ratio: The intensity ratio of A:B will be approximately 3:1, serving as a rapid confirmation of

the chlorine atom's presence during QC.

Part 2: Synthetic Methodology (Directed Ortho
Metalation)[5]
The synthesis of 6-Chloro-2-fluoro-3-iodobenzaldehyde is non-trivial due to the risk of

"halogen dance" (base-catalyzed halogen migration) or benzyne formation. The most robust

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1431660/docs?utm_src=pdf-body#technical-whitepaper-6-chloro-2-fluoro-3-iodobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1431660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


protocol utilizes Directed Ortho Metalation (DoM) starting from commercially available 2-chloro-

6-fluorobenzaldehyde.

Mechanistic Rationale
Protection: The aldehyde moiety is electrophilic and must be masked (e.g., as an acetal or

oxazolidine) to prevent nucleophilic attack by the lithiating base.

Lithiation: Fluorine is a potent Ortho-Directing Group (ODG) due to its strong inductive effect.

It directs the lithium base (LiTMP or LDA) to the C3 position.

Quench: Iodine is introduced as an electrophile.

Workflow Diagram (DOT)
The following diagram illustrates the critical path for synthesis and the requisite temperature

controls.
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3-iodobenzaldehyde

Purification
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Figure 1: Synthetic pathway utilizing Fluorine-directed lithiation to install Iodine regioselectively

at C3.

Detailed Protocol (Self-Validating)
Protection: Reflux 2-chloro-6-fluorobenzaldehyde (1.0 eq) with N,N'-dimethylethylenediamine

(1.1 eq) in toluene with a Dean-Stark trap. Monitor by NMR until the aldehyde proton (10.3

ppm) disappears.

Lithiation (Critical Step):

Cool the protected intermediate in anhydrous THF to -78°C.
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Add LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) dropwise. Why LiTMP? It is bulkier than

LDA and less likely to cause nucleophilic attack on the aromatic ring or halogen

scrambling.

Stir for 1 hour at -78°C.

Quench: Add a solution of Iodine (I₂) in THF. Allow to warm to room temperature.

Hydrolysis: Treat with 2M HCl to cleave the protecting group and regenerate the aldehyde.

Part 3: Chemoselective Utility in Drug Discovery
This molecule is a "linchpin" for diversity-oriented synthesis. The reactivity difference between

the C-I, C-Cl, and C-F bonds allows for sequential cross-coupling.

Reactivity Hierarchy
C-I Bond (C3): Most reactive. Undergoes Oxidative Addition with Pd(0) at room temperature.

Aldehyde (C1): Electrophilic. Reactive toward reductive amination or olefination.

C-Cl Bond (C6): Less reactive. Requires specialized ligands (e.g., Buchwald biaryl

phosphines) or higher temperatures.

C-F Bond (C2): Generally inert to Pd-catalysis but susceptible to SₙAr (Nucleophilic Aromatic

Substitution) if the ring is electron-deficient.

Application Logic Diagram

6-Chloro-2-fluoro-
3-iodobenzaldehyde

Reaction A: Suzuki Coupling
(Boronic Acid + Pd(PPh3)4)

Selectively targets C3-I
(Room Temp)

Reaction B: Reductive Amination
(Amine + NaBH(OAc)3)

Targets C1-CHO
(Orthogonal to Halogens)

Reaction C: SNAr Displacement
(Nucleophile displaces Fluorine)

Targets C2-F
(Requires strong Nuc)
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Figure 2: Orthogonal reactivity map. Note that Suzuki coupling at C3 can be performed without

affecting the C-Cl bond.

Part 4: Analytical Validation
To validate the identity of the synthesized or purchased material, rely on the following

spectroscopic signatures.

1. ¹H NMR (Proton NMR):

Aldehyde Proton: Look for a singlet or doublet (due to F-coupling) at ~10.2 - 10.4 ppm.

Aromatic Protons: Two distinct signals.

H4: Doublet of doublets (coupling with F and H5).

H5: Doublet of doublets (coupling with H4).

Note: The coupling constants (

) will confirm the ortho relationship between H4 and H5.

2. ¹⁹F NMR (Fluorine NMR):

Expect a single signal around -110 to -120 ppm.

The multiplicity of this peak (splitting by H4 and possibly the aldehyde proton) confirms the

substitution pattern.

3. Mass Spectrometry (QC Check):

Inject sample in MeOH/Water.

Scan Mode: Positive (M+H) or Negative (depending on ionization source).

Pass Criteria: Observation of the 283.9/285.9 doublet pattern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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